N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-3-ylpentyl)-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C17H18F3NO3S/c18-17(19,20)24-15-3-1-13(2-4-15)16(23)21-8-5-12(6-9-22)14-7-10-25-11-14/h1-4,7,10-12,22H,5-6,8-9H2,(H,21,23)
• InChI Key: YKODMQAZVYXTIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCC(CCO)C2=CSC=C2)OC(F)(F)F
• Molecular Formula: C17H18F3NO3S
• Molecular Weight: 373.4 g/mol

Description

N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-4-(trifluoromethoxy)benzamide, also known as AMTB, is a chemical compound that belongs to the class of benzamide derivatives. This compound has been extensively studied due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Medicinal Chemistry Applications

In medicinal chemistry, derivatives of benzamide have been explored for their ability to inhibit key enzymes and show antiproliferative activities against cancer cell lines. For instance, thiophene substituted benzamide derivatives have demonstrated inhibitory activity against histone deacetylases, an enzyme family involved in regulating gene expression. These compounds, particularly a thiophene substituted derivative, exhibited good antiproliferative activity against human colon carcinoma and non-small cell lung cancer cell lines, indicating potential as cancer therapeutics (Jiao et al., 2009).

Polymer Science Applications

In polymer science, benzamide derivatives with trifluoromethyl groups have been utilized in the synthesis of new poly(arylene ether amide)s. These polymers, characterized by trifluoromethyl pendent groups, were prepared via nucleophilic nitro displacement reactions, resulting in materials with high molecular weights and glass transition temperatures. Such polymers were soluble in common organic solvents and formed transparent films upon casting, highlighting their potential in creating high-performance materials with specific thermal and solubility properties (Lee & Kim, 2002).

Antimicrobial Applications

Benzamide derivatives have also shown promise in antimicrobial applications. For instance, acylthioureas, including benzamide derivatives, have been synthesized and tested for their interaction with bacterial cells. These compounds demonstrated significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains, known for their biofilm-forming capabilities. This suggests the potential of these derivatives in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).